5-Fluoroorotic acid monohydrate
5-Fluoroorotic acid monohydrate
5-fluoro Orotic acid (5-FOA) is used to detect URA3 gene expression in yeast molecular genetic constructs. Yeast with an active URA3 gene, which encodes orotine-5/'-monophosphate decarboxylase, converts 5-FOA to fluorodeoxyuridine, which is toxic to cells. Resistant strains of yeast that carry a mutation in the URA3 gene grow in the presence of 5-FOA if the media is supplemented with uracil.
Brand Name:
Vulcanchem
CAS No.:
220141-70-8
VCID:
VC20748877
InChI:
InChI=1S/C5H3FN2O4.H2O/c6-1-2(4(10)11)7-5(12)8-3(1)9;/h(H,10,11)(H2,7,8,9,12);1H2
SMILES:
C1(=C(NC(=O)NC1=O)C(=O)O)F.O
Molecular Formula:
C5H5FN2O5
Molecular Weight:
192.1 g/mol
5-Fluoroorotic acid monohydrate
CAS No.: 220141-70-8
Cat. No.: VC20748877
Molecular Formula: C5H5FN2O5
Molecular Weight: 192.1 g/mol
* For research use only. Not for human or veterinary use.
| Description | 5-fluoro Orotic acid (5-FOA) is used to detect URA3 gene expression in yeast molecular genetic constructs. Yeast with an active URA3 gene, which encodes orotine-5/'-monophosphate decarboxylase, converts 5-FOA to fluorodeoxyuridine, which is toxic to cells. Resistant strains of yeast that carry a mutation in the URA3 gene grow in the presence of 5-FOA if the media is supplemented with uracil. |
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| CAS No. | 220141-70-8 |
| Molecular Formula | C5H5FN2O5 |
| Molecular Weight | 192.1 g/mol |
| IUPAC Name | 5-fluoro-2,4-dioxo-1H-pyrimidine-6-carboxylic acid;hydrate |
| Standard InChI | InChI=1S/C5H3FN2O4.H2O/c6-1-2(4(10)11)7-5(12)8-3(1)9;/h(H,10,11)(H2,7,8,9,12);1H2 |
| Standard InChI Key | LODRRYMGPWQCTR-UHFFFAOYSA-N |
| SMILES | C1(=C(NC(=O)NC1=O)C(=O)O)F.O |
| Canonical SMILES | C1(=C(NC(=O)NC1=O)C(=O)O)F.O |
| Appearance | Assay:≥95%A crystalline solid |
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